![molecular formula C21H17ClN2O2S B2714126 2-chloro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide CAS No. 955641-43-7](/img/structure/B2714126.png)
2-chloro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
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Overview
Description
Scientific Research Applications
Structural Studies and Synthesis Methods
- Structural analysis of related compounds, such as 3-chloro-N-(8′-quinolyl)benzo[b]thiophene-2-carboxamide, reveals insights into molecular interactions, hydrogen bonding, and π-π interactions, which are crucial for understanding compound stability and reactivity (Abbasi et al., 2011).
- Iridium-catalyzed oxidative cross-coupling reactions provide a pathway to synthesize (2-thienyl)benzamide skeletons, which are prevalent in pharmaceuticals, highlighting a method for constructing complex molecules efficiently (Tan, Ran, & You, 2018).
Medicinal Chemistry and Pharmaceutical Applications
- The synthesis and evaluation of heterocyclic carboxamides as potential antipsychotic agents demonstrate the relevance of thiophene and isoquinoline derivatives in drug development. These compounds show promise due to their receptor binding profiles and potential therapeutic effects (Norman et al., 1996).
- Research on benzothiophenedioxideisoquinoline ladder polymers illustrates the application of related structures in materials science, particularly due to their thermal stability and potential for high-temperature applications (Gregg & Wadsworth, 2000).
Organic Synthesis and Chemical Transformations
- Studies on the Bischler-Napieralski reaction reveal anomalous substituent effects, leading to the formation of azaazulene systems, which are isomers of isoquinoline skeletons. This research provides insights into reaction mechanisms and potential routes for novel compound synthesis (Ishikawa et al., 2000).
- Facile synthesis of tetrahydropyrimido[4,5-b]quinoline derivatives showcases a method for creating compounds with potential antimicrobial activity, underscoring the versatility of isoquinoline derivatives in medicinal chemistry (Elkholy & Morsy, 2006).
Mechanism of Action
There is no information available on the mechanism of action of this compound.
Properties
IUPAC Name |
2-chloro-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O2S/c22-18-5-2-1-4-17(18)20(25)23-16-8-7-14-9-10-24(13-15(14)12-16)21(26)19-6-3-11-27-19/h1-8,11-12H,9-10,13H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMRLJAZEIANKCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3Cl)C(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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